2-[5-[(2-fluorophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(2-methoxyphenyl)methyl]acetamide

• IUPAC Name: 2-[5-[(2-fluorophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C27H23FN4O3S/c1-35-23-13-7-3-8-17(23)15-29-24(33)14-22-26(34)32-25(30-22)19-10-4-6-12-21(19)31-27(32)36-16-18-9-2-5-11-20(18)28/h2-13,22H,14-16H2,1H3,(H,29,33)
• InChI Key: BXDOLQLTUVKRJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC5=CC=CC=C5F
• Molecular Formula: C27H23FN4O3S
• Molecular Weight: 502.6 g/mol
• CAS No.: 1024280-52-1

Description

2-[5-[(2-fluorophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(2-methoxyphenyl)methyl]acetamide is a useful research compound. Its molecular formula is C27H23FN4O3S and its molecular weight is 502.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

Quinazoline derivatives, such as those reported by Al-Salahi (2010) and Alagarsamy et al. (2009), showcase the diversity in synthesis methods and reactivity of these compounds. The synthesis often involves starting from N-cyanoimidocarbonates and substituted hydrazinobenzoic acids, leading to various derivatives through reactions like thionation, chlorination, and treatment with multifunctional nucleophiles (Al-Salahi, 2010). These methods highlight the potential for structural modification and functionalization of quinazoline derivatives, offering a pathway to synthesize compounds like the one .

Potential Therapeutic Applications

Research on quinazoline and acetamide derivatives demonstrates their significant potential in therapeutic applications. For example, novel quinazoline and acetamide derivatives have been synthesized and evaluated for anti-ulcerogenic and anti-ulcerative colitis activities, showing promising results in various models (Alasmary et al., 2017). These findings suggest that structurally related compounds could also exhibit beneficial pharmacological properties.

Analytical and Sensor Applications

Compounds with quinazoline structures have been utilized in the development of sensitive sensors for the detection of biological and chemical substances. For instance, a study by Karimi-Maleh et al. (2014) on a nanocomposite-based electrochemical sensor leverages the electrooxidation properties of quinazoline derivatives for the simultaneous determination of various compounds, indicating the potential use of related compounds in analytical chemistry (Karimi-Maleh et al., 2014).

Structural and Material Science Research

The structural aspects of quinazoline-based amides, as explored by Karmakar et al. (2007), reveal the formation of salts and inclusion compounds with unique properties, suggesting applications in material science and nanotechnology (Karmakar et al., 2007). Such research points to the versatility of quinazoline derivatives in developing new materials with specific functionalities.